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Compound of Interest

Compound Name: Hexacosyl acetate

Cat. No.: B1587173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Physicochemical
Properties of Hexacosyl Acetate
Hexacosyl acetate is a long-chain saturated fatty acid ester. Its molecular structure, consisting

of a 26-carbon alkyl chain and an acetate group, dictates its physical properties and informs

the necessary safety precautions.[1]

Property Value Source

Molecular Formula C₂₈H₅₆O₂ [1][2]

Molecular Weight 424.7 g/mol [1][2]

Appearance Solid (at room temperature) Inferred from melting point

Melting Point ~80°C [1]

Solubility
High lipophilicity, favoring

nonpolar solvents
[1]

The high molecular weight and melting point indicate that at standard laboratory temperatures,

Hexacosyl acetate is a solid. This minimizes the risk of vapor inhalation compared to more
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volatile, shorter-chain esters.[3][4] However, the potential for dust generation during handling

necessitates appropriate respiratory protection.

Hazard Identification and Risk Assessment
While specific toxicity data for Hexacosyl acetate is not extensively documented, the primary

hazards can be extrapolated from its chemical class (fatty acid esters) and physical form.

Skin and Eye Irritation: Direct contact with the solid or molten form may cause irritation.[4]

Inhalation: Inhalation of dust particles may lead to respiratory tract irritation.[4]

Ingestion: May cause irritation of the digestive tract.[4]

Flammability: While the high melting point suggests a low fire risk at ambient temperatures, it

is combustible and should be kept away from ignition sources, especially when heated.[5][6]

The following workflow outlines the core risk assessment and mitigation process for handling

Hexacosyl acetate.
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Caption: Risk assessment and mitigation workflow for handling Hexacosyl acetate.

Personal Protective Equipment (PPE) Protocol
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A multi-layered approach to PPE is crucial for minimizing exposure. The following table details

the recommended PPE for handling Hexacosyl acetate.

Body Part Required PPE Rationale

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield is recommended when

handling larger quantities or

molten material.

Protects against splashes of

molten material and airborne

particulates.[7][8]

Hands Nitrile gloves.

Provides a barrier against skin

contact. For handling heated

material, thermal-resistant

gloves should be worn over

nitrile gloves.[7]

Body A standard laboratory coat.
Protects skin and personal

clothing from contamination.[9]

Respiratory

A NIOSH-approved respirator

is recommended if there is a

potential for dust generation

and inadequate ventilation.

Prevents inhalation of fine

particulates.[6][10]

Feet Closed-toe shoes.
Protects against spills and

falling objects.[7]

Operational and Handling Plan
Adherence to a strict operational plan is paramount for both safety and experimental integrity.

Engineering Controls
Ventilation: Always handle Hexacosyl acetate in a well-ventilated area.[5] A chemical fume

hood is recommended, especially when heating the compound or when there is a risk of dust

formation.[10]
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Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the work area.[6]

Safe Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer:

Handle the solid compound carefully to minimize dust generation.

Use a spatula or other appropriate tool for transfers.

If heating is required, do so slowly in a well-ventilated area, away from open flames or

sparks.[11]

Cleaning:

Clean up any spills immediately.

For solid spills, carefully sweep or vacuum the material into a designated waste container.

[9]

For molten spills, allow the material to solidify before cleaning.

Decontaminate the work surface with an appropriate solvent and wipe clean.

The procedural flow for safe handling is illustrated below.

Preparation Handling Cleanup

Don PPE Prepare Workspace Weigh & Transfer Perform Experiment Clean Spills Decontaminate Surfaces Dispose of Waste
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Caption: Step-by-step procedure for handling Hexacosyl acetate.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if irritation develops.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[4]

Fire: Use dry chemical, carbon dioxide, or an appropriate foam to extinguish a fire.[5]

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste:

Place unused Hexacosyl acetate and any contaminated solids (e.g., paper towels, weigh

boats) in a clearly labeled, sealed container for chemical waste.[9]

Liquid Waste:

Collect any solutions containing Hexacosyl acetate in a designated, labeled container for

liquid chemical waste.

Contaminated PPE:
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Dispose of used gloves and other contaminated disposable PPE in the designated

chemical waste stream.[7]

Disposal Pathway:

Chemical Waste

Segregation

 is subject to

Labeling

 requires proper

Licensed Disposal

 for collection by

Click to download full resolution via product page

Caption: Waste disposal pathway for Hexacosyl acetate.

Do not dispose of Hexacosyl acetate down the drain or in the regular trash.[9] All chemical

waste must be disposed of in accordance with local, state, and federal regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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